5-Benzyloxy-1,3-pentanediol

• Molecular Formula: C12H18O3
• Molecular Weight: 210.27 g/mol
• IUPAC Name: 5-phenylmethoxypentane-1,3-diol
• InChI: InChI=1S/C12H18O3/c13-8-6-12(14)7-9-15-10-11-4-2-1-3-5-11/h1-5,12-14H,6-10H2
• InChI Key: UUVGUVZTNNVCHD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COCCC(CCO)O

Description

5-Benzyloxy-1,3-pentanediol is a useful research compound. Its molecular formula is C12H18O3 and its molecular weight is 210.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 3-(S)-hydroxy-5-benzyloxypentanoate (38, Kitamura, M.; Ohkuma, T.; Inoue, S.; Sayo, N.; Kumobayashi, H.; Akutagawa, S.; Ohta, T.; Takaya, H.; Noyori, R., J. Am. Chem. Soc. 1988, 110 629-631) (183 mmol) in anhydrous THF (1 l) is added lithium borohydride (7.7 g, excess) at 0° C. over 15 min. The reaction mixture is stirred at RT for 30 minutes, and then refluxed for 6 hours. The mixture is then cooled to 0° C., diluted with water (60 ml), and stirred overnight at RT. A white precipitate is removed by filtration, the solvent removed in vacuum, and the residue distilled under vacuum to yield 5-benzyloxy-1,3-pentanediol 39.